Cas no 1821757-73-6 ((1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid)

• Product Name: (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid
• CAS No: 1821757-73-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5637630
• PubChem ID: 28180713
• Update Time: 2025-10-30

(1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid
• (1S,3R)-1-amino-3-methylcyclohexane-1-carboxylic acid
• 32958-44-4
• 1821757-73-6
• (1S,3R)-1-Amino-3-methyl-1-cyclohexanecarboxylic acid
• rac-(1R,3S)-1-amino-3-methylcyclohexane-1-carboxylic acid
• EN300-27754810
• EN300-6810875

• Inchi： 1S/C8H15NO2/c1-6-3-2-4-8(9,5-6)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)/t6-,8+/m1/s1
• InChI Key： CTSBXWGZZLXIRA-SVRRBLITSA-N
• SMILES： [C@]1(N)(C(O)=O)CCC[C@@H](C)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.086±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 276.4±23.0 °C(Predicted)
• pka: 3.18±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid

Introduction to (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid (CAS No. 1821757-73-6)

(1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid (CAS No. 1821757-73-6) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring with an amino and a carboxylic acid group, as well as a methyl substituent at the 3-position. These properties make it a valuable building block for the synthesis of complex molecules with potential therapeutic applications.

The chiral nature of (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid is particularly important in drug design and development. Chiral compounds can exhibit different biological activities depending on their stereochemistry, and this compound's specific configuration can influence its interactions with biological targets. Recent studies have explored its potential as a precursor for the synthesis of bioactive peptides and small molecules with diverse pharmacological profiles.

In the context of medicinal chemistry, (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid has been investigated for its role in the development of novel therapeutic agents. One notable area of research involves its use in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties. These peptidomimetics can be tailored to target specific receptors or enzymes, making them promising candidates for treating various diseases.

Recent advancements in synthetic methodologies have also contributed to the growing interest in (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid. Efficient and scalable synthetic routes have been developed to produce this compound in high yields and with high enantiomeric purity. These methods often involve asymmetric catalysis and chiral auxiliaries, which are crucial for ensuring the correct stereochemical configuration. The ability to synthesize this compound efficiently is essential for its practical application in drug discovery and development.

Beyond its use as a building block for drug molecules, (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid has also been studied for its potential biological activities. Preliminary studies have shown that it can modulate certain signaling pathways involved in cellular processes such as inflammation and apoptosis. This suggests that it may have therapeutic potential in conditions where these pathways are dysregulated, such as inflammatory diseases and cancer.

The structural diversity of (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid also makes it an attractive candidate for combinatorial chemistry approaches. By systematically varying the substituents on the cyclohexane ring or modifying the amino and carboxylic acid groups, researchers can generate libraries of compounds with diverse chemical properties. High-throughput screening techniques can then be used to identify lead compounds with desired biological activities.

In addition to its applications in drug discovery, (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid has also been explored for its use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers and other advanced materials with tailored properties. For example, it can be incorporated into polymer backbones to enhance their mechanical strength or improve their biocompatibility.

The ongoing research into (1S,3R)-1-Amino-3-methylcyclohexanecarboxylic acid highlights its versatility and potential across multiple scientific disciplines. As new synthetic methods and biological insights continue to emerge, this compound is likely to play an increasingly important role in the development of innovative solutions for both medical and materials applications.